Cas no 5402-75-5 (2-Thiophenecarboxylicacid, 4-methylphenyl ester)

• Product Name: 2-Thiophenecarboxylicacid, 4-methylphenyl ester
• CAS No: 5402-75-5
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• CID: 380206
• PubChem ID: 222495
• Update Time: 2025-04-19

2-Thiophenecarboxylicacid, 4-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 4-methylphenyl ester
• (4-methylphenyl) thiophene-2-carboxylate
• 4-methylphenyl 2-thiophenecarboxylate
• 4-methylphenyl thiophene-2-carboxylate
• 4-methylphenyl-2-thiophene carboxylate
• AC1L5BUJ
• AC1Q615H
• AO-548
• CTK4J9372
• NSC8548
• Thiophen-2-carbonsaeure-< p-tolylester>
• thiophene-2-carboxylic acid p-tolyl ester
• AO-548/13572077
• DTXSID50278631
• 5402-75-5
• SCHEMBL15200217
• NSC-8548
• AKOS003503435

• Inchi： 1S/C12H10O2S/c1-9-4-6-10(7-5-9)14-12(13)11-3-2-8-15-11/h2-8H,1H3
• InChI Key： YNCUDRJCROJELR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(=O)OC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 218.0402
• Monoisotopic Mass: 218.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.222
• Boiling Point: 323.1°C at 760 mmHg
• Flash Point: 149.2°C
• Refractive Index: 1.6
• PSA: 26.3
• LogP: 3.27570